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Compound of Interest

Compound Name: Methyl 2-cyano-4-fluorobenzoate

Cat. No.: B176663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical properties of Methyl 2-cyano-
4-fluorobenzoate, a chemical compound of interest in research and development. Due to a

lack of extensive published data for this specific isomer, this document also outlines

standardized experimental protocols for the determination of key physical characteristics.

Core Physical Properties
While specific experimental values for the melting point, boiling point, and density of Methyl 2-
cyano-4-fluorobenzoate are not readily available in public literature, its fundamental molecular

properties have been established.
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Property Value Source

Molecular Formula C₉H₆FNO₂ [1]

Molecular Weight 179.15 g/mol [1]

CAS Number 127510-96-7 [1]

PubChem CID 9989818 [1][2]

Synonyms

Benzoic acid, 2-cyano-4-

fluoro-, methyl ester; 2-Cyano-

4-fluorobenzoic acid methyl

ester

[1]

Experimental Protocols for Physical Property
Determination
To ascertain the precise physical properties of Methyl 2-cyano-4-fluorobenzoate, the

following established experimental methodologies are recommended.

Melting Point Determination
The melting point is a critical indicator of a substance's purity.

Methodology: Capillary Method

Sample Preparation: A small, finely powdered sample of the crystalline solid is packed into a

thin-walled capillary tube, sealed at one end. The packing should be compact to ensure

uniform heat transfer.

Apparatus: A calibrated melting point apparatus, which consists of a heated block with a

sample holder and a thermometer or an electronic temperature sensor, is used.

Procedure: The capillary tube is placed in the heating block. The temperature is raised at a

steady rate.

Observation: The temperature at which the substance begins to melt (the first appearance of

liquid) and the temperature at which it becomes completely liquid are recorded. This range is
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the melting point. A narrow melting range typically indicates a high degree of purity.

Boiling Point Determination
The boiling point provides insight into the volatility of a substance.

Methodology: Micro Boiling Point Determination (Thiele Tube Method)

Sample Preparation: A small quantity of the liquid is placed in a small test tube or a fusion

tube. A capillary tube, sealed at one end, is inverted and placed within the liquid.

Apparatus: A Thiele tube filled with a high-boiling point oil (e.g., mineral oil or silicone oil) and

a thermometer are used. The Thiele tube's design facilitates uniform heating by convection

currents.

Procedure: The sample tube is attached to the thermometer and immersed in the oil bath

within the Thiele tube. The apparatus is heated gently.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the inverted capillary tube. The heat is then removed, and the oil bath is allowed to cool

slowly. The temperature at which the liquid just begins to enter the capillary tube is recorded

as the boiling point.

Density Determination
Density is a fundamental physical property that relates the mass of a substance to its volume.

Methodology: Pycnometer Method

Apparatus: A pycnometer, a small glass flask with a precise volume, is used. An analytical

balance is required for accurate mass measurements.

Procedure:

The mass of the clean, dry, and empty pycnometer is determined.

The pycnometer is filled with the substance (if liquid) or a known mass of the solid is

placed inside.
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For a solid, the pycnometer is then filled with a liquid of known density in which the solid is

insoluble.

The mass of the pycnometer and its contents is measured.

Calculation: The volume of the substance is determined by the displacement of the liquid of

known density. The density is then calculated by dividing the mass of the substance by its

volume.

Solubility Assessment
Understanding a compound's solubility in various solvents is crucial for its application in drug

development and other research areas.

Methodology: Qualitative and Semi-Quantitative Solubility Testing

Solvent Selection: A range of standard laboratory solvents should be used, including but not

limited to water, ethanol, methanol, acetone, dichloromethane, and dimethyl sulfoxide

(DMSO).

Procedure:

A small, accurately weighed amount of Methyl 2-cyano-4-fluorobenzoate is placed in a

test tube.

A measured volume of the selected solvent is added incrementally.

The mixture is agitated (e.g., by vortexing or sonication) at a controlled temperature.

Observation: The solubility is observed and can be qualitatively described as soluble,

partially soluble, or insoluble. For a more quantitative measure, the maximum mass of solute

that dissolves in a specific volume of solvent to form a saturated solution is determined.

Logical Workflow for Physical Property
Characterization
The following diagram illustrates the logical workflow for the comprehensive characterization of

the physical properties of a chemical compound like Methyl 2-cyano-4-fluorobenzoate.
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Workflow for Physical Property Characterization
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Caption: Workflow for the synthesis, purification, and physical characterization of a chemical

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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